3-Oxo-12α-hydroxy-5β-cholanoic Acid

• CAS No.: 4185-01-7
• Product Name: 3-Oxo-12α-hydroxy-5β-cholanoic Acid
• Molecular Formula: C24H38O4
• Molecular Weight: 390.6 g/mol
• IUPAC Name: (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H38O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-15,17-21,26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,17+,18-,19+,20+,21+,23+,24-/m1/s1
• Standard InChIKey: WMUMZOAFCDOTRW-OVEHVULHSA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C
• Description: 12alpha-Hydroxy-3-oxo-5beta-cholan-24-Oic acid, also known as 3-dehydrodeoxycholic acid or (5b, 12a)-12-hydroxy-3-oxocholan-24-Oate, belongs to the class of organic compounds known as monohydroxy bile acids, alcohols and derivatives. These are bile acids, alcohols or any of their derivatives bearing a hydroxyl group. 12alpha-Hydroxy-3-oxo-5beta-cholan-24-Oic acid is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. 12alpha-Hydroxy-3-oxo-5beta-cholan-24-Oic acid has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 12alpha-hydroxy-3-oxo-5beta-cholan-24-Oic acid is primarily located in the membrane (predicted from logP) and cytoplasm. 12alpha-Hydroxy-3-oxo-5beta-cholan-24-Oic acid can be converted into 3-oxodeoxycholoyl-CoA.; 12alpha-hydroxy-3-oxo-5beta-cholan-24-oic acid is a 3-oxo-5beta-steroid that is 7-deoxycholic acid in which the hydroxy group at position 3 has undergone formal oxidation to the corresponding ketone. It has a role as a human metabolite. It is a bile acid, a monohydroxy-5beta-cholanic acid, a 12alpha-hydroxy steroid and a 3-oxo-5beta-steroid. It is a conjugate acid of a 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate.
• Synonyms: (5β,12α)-12-Hydroxy-3-oxo-cholan-24-oic Acid; 12α-Hydroxy-3-oxo-5β-cholan-24-oic Acid; 12α-Hydroxy-3-oxo-5β-cholanic Acid; 12α-Hydroxy-3-keto-5β-cholanoic Acid; 12α-Hydroxy-3-oxo-5β-chol-24-oic Acid; 12α-Hydroxy-3-oxo-5β-cholan-24-oic Acid; 12α-Hydro
• PubChem Compound: 160738
• Last Modified: Dec 23 2021